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Compound of Interest

Compound Name: Cyclopentanecarbaldehyde

Cat. No.: B151901

Essential Safety and Handling Guide for
Cyclopentanecarbaldehyde

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols, personal protective equipment (PPE)
recommendations, and operational and disposal plans for the handling of
Cyclopentanecarbaldehyde (CAS No. 872-53-7). Adherence to these guidelines is essential
for ensuring laboratory safety and minimizing exposure risks.

Hazard Identification and Quantitative Data

Cyclopentanecarbaldehyde is a flammable liquid and vapor that can cause skin, eye, and
respiratory irritation.[1][2][3][4] It is crucial to handle this chemical with appropriate safety

measures to prevent adverse health effects.
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Property Value Source

Molecular Formula CeH100 [2][5]

Molecular Weight 98.14 g/mol [31[5]
Clear colorless to light yellow

Appearance o [2]
liquid

Boiling Point 140-141 °C [6]

Flash Point 28.3 °C (82.9 °F) - closed cup [5]

Density 0.919 g/mL at 25 °C [6]
H226, H315, H319, H335,

GHS Hazard Statements Ha12 [5]

GHS Hazard Statement Key:

H226: Flammable liquid and vapor.[3][5]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[1][3]

H412: Harmful to aquatic life with long lasting effects.[7]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Cyclopentanecarbaldehyde to minimize
exposure and ensure personal safety.

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1] A face shield may also be necessary for full facial protection.

[5]
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o Skin Protection:
o Gloves: Wear appropriate protective gloves resistant to the product (e.g., nitrile rubber).[8]

o Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[1] This
may include a lab coat, apron, or coveralls ("bunny suit") for head-to-toe protection when
handling hazardous drugs.[9]

» Respiratory Protection:

o Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits
are exceeded or if irritation or other symptoms are experienced.[1]

o Arecommended filter type is an organic gases and vapors filter (Type A, Brown,
conforming to EN14387) or a type ABEK (EN14387) respirator filter.[1][5]

o Arespirator is particularly important when unpacking hazardous drugs that are not in
plastic containers to protect against potential spills or breaks.[9]

Operational Plan: Step-by-Step Handling Protocol

3.1. Preparation and Engineering Controls:

Ensure that eyewash stations and safety showers are close to the workstation location.[1]

Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Use explosion-proof electrical, ventilating, and lighting equipment.[1]

Ground and bond containers and receiving equipment to prevent static discharge.[1]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][10]
3.2. Handling:
e Wash hands and any exposed skin thoroughly after handling.[1]

e Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]
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e Use only non-sparking tools.[1]

o Keep the container tightly closed when not in use.[1][10]

e Store in a cool, well-ventilated place.[1][10]

3.3. In Case of a Spill:

Remove all sources of ignition.

Ventilate the area.

Soak up the spill with an inert absorbent material.[1]

Place the absorbed material in suitable, closed containers for disposal.[1]

Use spark-proof tools and explosion-proof equipment during cleanup.[1]

Disposal Plan

Dispose of contents and containers to an approved waste disposal plant.[1] Follow all local,
state, and federal regulations for hazardous waste disposal. Do not release into the
environment.[7] The mercury-containing byproducts from certain synthesis procedures are toxic
and should be disposed of as toxic chemicals.[11]

Experimental Workflow Diagram

The following diagram outlines the standard operating procedure for safely handling
Cyclopentanecarbaldehyde.
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Caption: Workflow for Safe Handling of Cyclopentanecarbaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH5660903&productDescription=CYCLOPNTANECARBXALDEHYDE+98+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/cyclopentanecarbaldehyde-dic7200.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentanecarbaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentanecarbaldehyde
https://www.xinchem.com/cyclopentanecarbaldehyde%EF%BC%88cas-872-53-7-product/
https://www.xinchem.com/cyclopentanecarbaldehyde%EF%BC%88cas-872-53-7-product/
https://www.sigmaaldrich.com/JP/ja/product/aldrich/526037
https://www.chemwhat.com/cyclopentanecarbaldehyde-cas-872-53-7/
https://www.tcichemicals.com/IL/en/p/C3019
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Cyclopentane_1828_3.0.pdf
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.chemicalbook.com/msds/cyclopentanecarbaldehyde.pdf
http://www.orgsyn.org/demo.aspx?prep=CV5P0320
https://www.benchchem.com/product/b151901#personal-protective-equipment-for-handling-cyclopentanecarbaldehyde
https://www.benchchem.com/product/b151901#personal-protective-equipment-for-handling-cyclopentanecarbaldehyde
https://www.benchchem.com/product/b151901#personal-protective-equipment-for-handling-cyclopentanecarbaldehyde
https://www.benchchem.com/product/b151901#personal-protective-equipment-for-handling-cyclopentanecarbaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b151901?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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